Cas no 1783381-94-1 (tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate
• CAS No: 1783381-94-1
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5848397
• PubChem ID: 84078870
• Update Time: 2025-07-25

tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate
• 1783381-94-1
• EN300-1878363

• Inchi： 1S/C14H28N2O2/c1-13(2,3)18-12(17)16-10-6-7-11(16)8-9-14(4,5)15/h11H,6-10,15H2,1-5H3
• InChI Key： QWORKGCUQBGCRE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CCC(C)(C)N)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate (CAS No. 1783381-94-1)

tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate (CAS No. 1783381-94-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a Boc-protected amine derivative, which plays a crucial role in the synthesis of complex molecules. Its unique structure, featuring a pyrrolidine ring and a tert-butyl carbamate group, makes it a valuable intermediate in medicinal chemistry and drug discovery.

The compound's CAS No. 1783381-94-1 is a key identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. The tert-butyl group in the molecule provides steric protection, which is essential for stabilizing reactive intermediates during synthetic processes. Meanwhile, the 3-amino-3-methylbutyl side chain introduces versatility, enabling further functionalization for targeted applications. This combination of features makes tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate a sought-after building block in the development of novel therapeutics.

In recent years, the demand for Boc-protected amines like this compound has surged, driven by advancements in peptide synthesis and small-molecule drug development. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug discovery, where pyrrolidine derivatives are known to exhibit bioactive properties. Additionally, the compound's compatibility with solid-phase synthesis techniques has made it a staple in combinatorial chemistry libraries.

From an industrial perspective, tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate is synthesized under controlled conditions to ensure high purity and yield. The process typically involves multi-step organic reactions, including amidation and carbamate formation, followed by rigorous purification. Quality control measures, such as HPLC and NMR spectroscopy, are employed to verify the compound's structural integrity and suitability for downstream applications.

The compound's relevance extends beyond traditional pharmaceuticals. With the rise of AI-driven drug discovery and computational chemistry, researchers are leveraging its structural features to design machine learning models for predicting bioactive molecules. This intersection of chemistry and technology highlights the compound's adaptability to modern scientific trends. Furthermore, its role in green chemistry initiatives, where sustainable synthetic routes are prioritized, underscores its alignment with contemporary environmental concerns.

For those exploring tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate, common queries include its solubility profile, storage conditions, and compatibility with coupling reagents. These practical considerations are critical for ensuring optimal performance in laboratory settings. The compound is typically soluble in polar organic solvents like dichloromethane and dimethylformamide, and it should be stored under inert conditions to prevent degradation.

In summary, tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate (CAS No. 1783381-94-1) represents a versatile and high-value intermediate in synthetic chemistry. Its applications span drug discovery, material science, and computational modeling, reflecting its broad utility. As research continues to evolve, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and innovative chemical solutions.